![molecular formula C5HBrN4O2 B7943045 8-Bromopurine-2,6-dione](/img/structure/B7943045.png)
8-Bromopurine-2,6-dione
Overview
Description
8-Bromopurine-2,6-dione is a useful research compound. Its molecular formula is C5HBrN4O2 and its molecular weight is 228.99 g/mol. The purity is usually 95%.
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Scientific Research Applications
The synthesis of halogenated compounds related to 8-Bromopurine-2,6-dione has been studied. For instance, bromination and chlorination of certain compounds yielded α-halo-diones, which are structurally similar to this compound. These studies provide insights into the stereochemistry and reactivity of such compounds (Umehara, Hishida, Fujieda, & Sasaki, 1977).
The crystal and molecular structure of compounds closely related to this compound have been determined. This helps in understanding the configuration and conformation of such compounds, which is crucial for their application in various scientific fields (Umehara, Takayanagi, Ogura, & Hishida, 1978).
Studies on the synthesis of bromo-sulfonylquinazoline derivatives from compounds like this compound have been conducted. These derivatives have potential applications in pharmaceutical chemistry (Kuryazov, Mukhamedov, Dushamov, Okmanov, Shakhidoyatov, & Tashkhodzaev, 2010).
Novel succinimide derivatives, which include structures similar to this compound, have been synthesized and evaluated for antimicrobial activities. These studies are significant for the development of new antimicrobial agents (Cvetković et al., 2019).
The preparation of alkylaminoquinoline derivatives from bromoquinoline diones, similar to this compound, has been explored. This research contributes to the development of efficient synthetic routes for medically relevant compounds (Choi & Chi, 2004).
Computational investigations on complexes containing structures like this compound have been performed to assess their potential anticancer properties. Such studies are crucial for the discovery of new cancer therapeutics (Sayın & Üngördü, 2018).
The use of bromopurine nucleosides in the synthesis of nucleoside analogues has been reported. These nucleosides are structurally related to this compound and have applications in biochemistry and therapeutics (Véliz & Beal, 2001).
properties
IUPAC Name |
8-bromopurine-2,6-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5HBrN4O2/c6-4-7-1-2(8-4)9-5(12)10-3(1)11/h(H,10,11,12) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAOCNIYRCWEICL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C12=NC(=NC1=NC(=O)NC2=O)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5HBrN4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.99 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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